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Abstract

Dipropetryn is a triazine herbicide recognized for its pre-emergence control of various weed
species. This technical guide provides a comprehensive overview of its chemical structure,
physicochemical properties, mechanism of action, toxicological profile, and environmental fate.
The information is presented to support research, scientific analysis, and development activities
related to this compound. All quantitative data are summarized in structured tables, and key
experimental methodologies are detailed. Visual diagrams generated using the DOT language
illustrate critical pathways and workflows.

Chemical Identity and Structure

Dipropetryn is a synthetic compound belonging to the s-triazine class of herbicides.[1] Its
chemical structure is characterized by a triazine ring substituted with an ethylthio group and two
isopropylamino groups.

Table 1: Chemical Identifiers of Dipropetryn
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Identifier Value Reference(s)

6-(ethylsulfanyl)-N2,N4-

IUPAC Name di(propan-2-yl)-1,3,5-triazine- [2]
2,4-diamine

CAS Number 4147-51-7 [3]

Molecular Formula C11H21NsS [3]

Molecular Weight 255.38 g/mol [3]

) CCSC1=NC(=NC(=N1)NC(C)
Canonical SMILES

C)NC(C)C

NPWMZOGDXOFZIN-
InChlKey

UHFFFAOYSA-N

Cotofor, Sancap, GS-16068, 2-
Synonyms (Ethylthio)-4,6-

bis(isopropylamino)-s-triazine

Physicochemical Properties

Dipropetryn is a white solid at room temperature. Its solubility and partitioning behavior are
critical to its environmental mobility and bioavailability.

Table 2: Physicochemical Properties of Dipropetryn
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Property Value Temperature (°C) Reference(s)
Melting Point 104-106 °C N/A

Water Solubility 16 mg/L 20

Vapor Pressure 7.3 x1077 mm Hg 20

Log Kow (Octanol-

Water Partition 3.45 25
Coefficient)
3.78+0.41
pKa ) N/A
(Predicted)

Herbicidal Properties and Mechanism of Action

Dipropetryn is a selective, pre-emergence herbicide used to control annual grasses and
broadleaf weeds in crops such as cotton and melons. It is readily absorbed by the roots and
translocated through the xylem to the leaves and apical meristems.

The primary mode of action of Dipropetryn is the inhibition of photosynthesis. Like other
triazine herbicides, it targets Photosystem Il (PSII) in the chloroplasts. Specifically, it binds to
the D1 protein of the PSII complex, blocking the electron transport chain and inhibiting the
photolysis of water. This disruption leads to a cascade of events, including the production of
reactive oxygen species, which cause lipid peroxidation and membrane damage, ultimately
leading to cell death.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1670747?utm_src=pdf-body
https://www.benchchem.com/product/b1670747?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Photosystem Il Electron Transport Chain

ight Energy

Pheophytin

QA (Plastoquinone)

lectron Transfer

\d

QB (Plastoquinone)

Cytochrome b6f

Dipropetryn

Inhibition of
Electron Transfer

Qisrupted Flow

~
~

Reactive Oxygen
Species (ROS)
Production

Cell Death

Click to download full resolution via product page

Toxicological Profile

Figure 1: Mechanism of Action of Dipropetryn in Photosystem II.
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The toxicity of Dipropetryn has been evaluated in various organisms. The available data
indicate low acute toxicity via oral and dermal routes in mammals.

Table 3: Acute Toxicity of Dipropetryn

. Route of . Value Toxicity Reference(s
Species Endpoint
Exposure (mgl/kg) Category )
IV (Practically
Rat Oral LD50 3,900 - 5,000 ,
Non-toxic)
) IV (Practically
Rabbit Dermal LD50 >10,000 )
Non-toxic)
Rainbow ) LC50 (96- Moderately
Aquatic 2.7 mg/L )
Trout hour) Toxic
Bluegill ) LC50 (96- Moderately
) Aquatic 1.6 mg/L )
Sunfish hour) Toxic
Bird (species ] )
Oral LD50 >1,000 Slightly Toxic

not specified)

Environmental Fate and Behavior

The environmental persistence and mobility of Dipropetryn are influenced by soil properties
and climatic conditions.

e Soil Adsorption: Dipropetryn is more readily adsorbed in soils with high clay and organic
matter content. The soil organic carbon-water partitioning coefficient (Koc) is a key
parameter for assessing its mobility.

o Degradation: Microbial breakdown is a significant pathway for the degradation of
Dipropetryn in the soil. The persistence of its residual activity is typically 1 to 3 months
under normal environmental conditions.

e Photodecomposition and Volatilization: Losses from photodecomposition and volatilization
are considered to be slight.
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Experimental Protocols

Detailed experimental protocols are essential for the accurate assessment of the chemical and
toxicological properties of substances like Dipropetryn. Standardized guidelines, such as
those provided by the Organisation for Economic Co-operation and Development (OECD), are

widely used.

Acute Oral Toxicity Testing (OECD Guideline 423: Acute
Toxic Class Method)

This method is used to assess the acute oral toxicity of a substance.
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Figure 2: Workflow for Acute Oral Toxicity Testing (OECD 423).

Methodology Overview:

e Animal Selection: Healthy, young adult rodents (typically rats) are used.
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» Dosing: A single dose of the substance is administered orally. The test proceeds in a
stepwise manner using a limited number of animals at each step.

» Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14
days.

» Endpoint: The method allows for the classification of the substance into one of a series of
toxicity classes based on the observed mortality.

Soil Adsorption/Desorption (OECD Guideline 106: Batch
Equilibrium Method)

This method is used to determine the soil adsorption coefficient (Kd) and the soil organic
carbon-water partitioning coefficient (Koc).

Methodology Overview:

e Soil and Pesticide Preparation: A known mass of soil is equilibrated with a solution of
Dipropetryn of known concentration.

o Equilibration: The soil-pesticide slurry is agitated for a defined period to reach equilibrium.
o Phase Separation: The solid and liquid phases are separated by centrifugation.

e Analysis: The concentration of Dipropetryn in the liquid phase is determined using a
suitable analytical method (e.g., HPLC).

e Calculation: The amount of Dipropetryn adsorbed to the soil is calculated by the difference

between the initial and equilibrium concentrations in the solution. The Kd and Koc values are

then derived.

Conclusion

This technical guide has provided a detailed overview of the chemical structure and properties
of Dipropetryn. The data presented, including its physicochemical characteristics, herbicidal

mechanism of action, toxicological profile, and environmental fate, offer a valuable resource for

researchers and professionals in related fields. The inclusion of standardized experimental
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protocols and illustrative diagrams aims to facilitate a deeper understanding of this compound
and its interactions with biological and environmental systems. Further research into the
specific metabolites of Dipropetryn and more detailed chronic toxicity studies would provide an
even more complete picture of its overall profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1670747?utm_src=pdf-body
https://www.benchchem.com/product/b1670747?utm_src=pdf-custom-synthesis
https://publications.iupac.org/projects/posters01/wauchope01.pdf
https://www.ysi.com/File%20Library/Documents/Brochures%20and%20Catalogs/Pesticide-Analysis-System-Brochure-3075.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp155-c7.pdf
https://www.benchchem.com/product/b1670747#chemical-structure-and-properties-of-dipropetryn
https://www.benchchem.com/product/b1670747#chemical-structure-and-properties-of-dipropetryn
https://www.benchchem.com/product/b1670747#chemical-structure-and-properties-of-dipropetryn
https://www.benchchem.com/product/b1670747#chemical-structure-and-properties-of-dipropetryn
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670747?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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